2-Amino-3-bromo-5-phenylpyridine
CAS No.: 107351-80-4
VCID: VC0015249
Molecular Formula: C11H9BrN2
Molecular Weight: 249.11 g/mol
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Description | 2-Amino-3-bromo-5-phenylpyridine is a chemical compound with the molecular formula C11H9BrN2 and a molecular weight of 249.11 . Synonyms for 2-Amino-3-bromo-5-phenylpyridine include 3-BROMO-5-PHENYL-PYRIDIN-2-YLAMINE . It appears as a solid with a color ranging from beige to brown . The melting point of this compound is between 113-116°C . It is soluble in DMF, DMSO, ethyl acetate, and methanol . For storage, it is recommended to keep it sealed in a dry environment at room temperature . A similar chemical compound is 2-Amino-3-bromo-5-nitropyridine, which has the molecular formula C5H4BrN3O2 . 2-Amino-3-bromo-5-nitropyridine is also known by other names, such as 3-bromo-5-nitropyridin-2-amine . It was first created in 2005 and modified in 2025 . 2-Amino-3-bromo-5-phenylpyridine is used in the synthesis of PhIP (2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine) . PhIP was originally isolated from fried ground beef cooked at 300°C . |
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CAS No. | 107351-80-4 |
Product Name | 2-Amino-3-bromo-5-phenylpyridine |
Molecular Formula | C11H9BrN2 |
Molecular Weight | 249.11 g/mol |
IUPAC Name | 3-bromo-5-phenylpyridin-2-amine |
Standard InChI | InChI=1S/C11H9BrN2/c12-10-6-9(7-14-11(10)13)8-4-2-1-3-5-8/h1-7H,(H2,13,14) |
Standard InChIKey | SAZYIWJKSVYWFJ-UHFFFAOYSA-N |
SMILES | C1=CC=C(C=C1)C2=CC(=C(N=C2)N)Br |
Canonical SMILES | C1=CC=C(C=C1)C2=CC(=C(N=C2)N)Br |
Synonyms | 3-Bromo-5-phenyl-2-pyridinamine; |
PubChem Compound | 3306470 |
Last Modified | Sep 14 2023 |
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